Cas no 928032-23-9 (6-Nitroisoquinolin-1(2H)-one)

• Product Name: 6-Nitroisoquinolin-1(2H)-one
• CAS No: 928032-23-9
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD18250887
• CID: 1038409
• PubChem ID: 70700979
• Update Time: 2025-04-20

6-Nitroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Nitroisoquinolin-1(2H)-one
• 6-nitro-1(2H)-Isoquinolinone
• 6-nitro-2H-isoquinolin-1-one
• DTXSID50743758
• A859975
• EN300-223377
• FT-0737925
• DWFJQUBPWKLJNA-UHFFFAOYSA-N
• 6-NITRO-1,2-DIHYDROISOQUINOLIN-1-ONE
• 928032-23-9
• AT13914
• SCHEMBL16307004
• AKOS016001738
• AB73856
• DA-35979

• MDL： MFCD18250887
• Inchi： 1S/C9H6N2O3/c12-9-8-2-1-7(11(13)14)5-6(8)3-4-10-9/h1-5H,(H,10,12)
• InChI Key： DWFJQUBPWKLJNA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2C=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives